Cas no 1797182-82-1 (N-(3-phenylpropyl)-3-(pyridin-2-yloxy)benzamide)

• Product Name: N-(3-phenylpropyl)-3-(pyridin-2-yloxy)benzamide
• CAS No: 1797182-82-1
• MF: C₂₁H₂₀N₂O₂
• MW: 332.395705223084
• CID: 6317547
• PubChem ID: 71809885
• Update Time: 2025-05-26

N-(3-phenylpropyl)-3-(pyridin-2-yloxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-phenylpropyl)-3-(pyridin-2-yloxy)benzamide
• AKOS024566226
• N-(3-phenylpropyl)-3-pyridin-2-yloxybenzamide
• F6445-0076
• 1797182-82-1

• Inchi： 1S/C21H20N2O2/c24-21(23-15-7-10-17-8-2-1-3-9-17)18-11-6-12-19(16-18)25-20-13-4-5-14-22-20/h1-6,8-9,11-14,16H,7,10,15H2,(H,23,24)
• InChI Key： YSHSTCFZYJCINV-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CN=1)C1=CC=CC(=C1)C(NCCCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 332.152477885g/mol
• Monoisotopic Mass: 332.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 51.2Ų

Additional information on N-(3-phenylpropyl)-3-(pyridin-2-yloxy)benzamide

Professional Introduction to N-(3-phenylpropyl)-3-(pyridin-2-yloxy)benzamide (CAS No. 1797182-82-1)

N-(3-phenylpropyl-3-(pyridin-2-yloxy)benzamide) is a sophisticated organic compound characterized by its intricate molecular structure, which combines a phenylpropyl group with a pyridin-2-yloxy moiety linked to a benzamide core. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 1797182-82-1, has garnered significant attention in the field of chemical and pharmaceutical research due to its potential biological activities and structural features.

The molecular architecture of N-(3-phenylpropyl-3-(pyridin-2-yloxy)benzamide) encompasses several key functional groups that contribute to its unique properties. The 3-phenylpropyl side chain introduces a hydrophobic region, enhancing the compound's solubility in lipophilic environments, while the pyridin-2-yloxy group adds a polar character, facilitating interactions with biological targets. The benzamide core, a well-known pharmacophore, is often associated with analgesic, anti-inflammatory, and neuroprotective effects.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the synergistic effects of multiple functional groups. N-(3-phenylpropyl-3-(pyridin-2-yloxy)benzamide) exemplifies this trend, as its design aims to optimize binding affinity and selectivity for specific biological receptors. The compound's structure suggests potential applications in the treatment of neurological disorders, where modulation of neurotransmitter activity is crucial.

The synthesis of N-(3-phenylpropyl-3-(pyridin-2-yloxy)benzamide) involves multi-step organic reactions, including nucleophilic substitution, condensation, and functional group transformations. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for subsequent biological evaluation. The use of palladium-catalyzed cross-coupling reactions has been particularly advantageous in constructing the complex aromatic system present in the molecule.

Evidence from preclinical studies indicates that N-(3-phenylpropyl-3-(pyridin-2-yloxy)benzamide) exhibits promising pharmacological properties. In vitro assays have demonstrated its ability to interact with various targets, including enzymes and receptors involved in pain signaling and inflammation. Notably, the compound has shown selective binding to certain ion channels, suggesting a potential role in modulating neuronal excitability.

The pharmacokinetic profile of N-(3-phenylpropyl-3-(pyridin-2-yloxy)benzamide) is another area of active investigation. Initial studies suggest that the compound exhibits moderate oral bioavailability and a reasonable half-life, making it a candidate for further development into an oral therapeutic agent. However, additional research is needed to fully characterize its metabolic pathways and potential interactions with other drugs.

The development of novel drug candidates like N-(3-phenylpropyl-3-(pyridin-2-yloxy)benzamide) is often driven by the need to address unmet medical needs or improve upon existing treatments. The compound's unique structural features offer a promising starting point for designing molecules with enhanced efficacy and reduced side effects. Collaborative efforts between synthetic chemists and biologists are essential in translating these findings into clinical applications.

The future direction of research on N-(3-phenylpropyl-3-(pyridin-2-yloxy)benzamide) includes further exploration of its mechanism of action and optimization of its pharmacological properties through structure-based drug design. Computational modeling techniques are being utilized to predict binding interactions and guide the synthesis of derivatives with improved characteristics.

In conclusion, N-(3-phenylpropyl strong>>)-(< strong >pyridin>)-y>loxy)b>enzamid>e (CAS No. 179718>)-8>21) represents an exciting advancement in medicinal chemistry. Its complex molecular structure and promising pharmacological profile make it a valuable candidate for further investigation and development into novel therapeutic agents.